1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine

• IUPAC Name: (3-methoxy-4-propoxyphenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H25NO3/c1-4-11-21-15-6-5-14(12-16(15)20-3)17(19)18-9-7-13(2)8-10-18/h5-6,12-13H,4,7-11H2,1-3H3
• InChI Key: DDVMXPMAFSFQMY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C)OC
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol

Description

1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine, also known as MPP, is a synthetic compound that has been studied for its potential use in scientific research. MPP is a piperidine derivative and is structurally similar to other compounds that have been shown to have psychoactive effects. However, the focus of

Mechanism of Action

1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's mechanism of action involves its interaction with the dopamine transporter. 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine binds to the transporter and inhibits its reuptake function, leading to increased dopamine release. This increased dopamine release has been shown to have potential therapeutic effects in the treatment of neurological disorders such as Parkinson's disease.
Biochemical and Physiological Effects:
1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's interaction with the dopamine transporter leads to increased dopamine release, which can have a range of biochemical and physiological effects. Dopamine is a neurotransmitter that plays a role in reward, motivation, and movement. Increased dopamine release can lead to improved motor function and decreased symptoms of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research. Additionally, 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's interaction with the dopamine transporter has been well-studied, making it a useful tool for investigating the role of dopamine in neurological disorders.
However, there are also limitations to using 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine in lab experiments. 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's effects on dopamine release are complex and can vary depending on the experimental conditions. Additionally, 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's potential therapeutic effects have not been fully explored, and further research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine. One area of interest is the potential use of 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine in the treatment of neurological disorders such as Parkinson's disease. Further research is needed to determine the safety and efficacy of 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine as a treatment for these disorders.
Another area of interest is the development of new compounds based on 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's structure. By modifying 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's structure, researchers may be able to develop compounds with improved therapeutic properties and fewer side effects.
Conclusion:
In conclusion, 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine is a synthetic compound that has been studied for its potential use in scientific research. 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine's interaction with the dopamine transporter has been well-studied, and it has potential therapeutic effects in the treatment of neurological disorders such as Parkinson's disease. However, further research is needed to determine the safety and efficacy of 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine and to develop new compounds based on its structure.

Scientific Research Applications

1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine has been studied for its potential use in scientific research, particularly in the field of neuroscience. 1-(3-methoxy-4-propoxybenzoyl)-4-methylpiperidine has been shown to interact with the dopamine transporter, a protein that is responsible for the reuptake of dopamine from the synaptic cleft. This interaction leads to increased dopamine release and has been shown to have potential therapeutic effects in the treatment of neurological disorders such as Parkinson's disease.